Cas no 2138277-60-6 (Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-)
Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-
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- Inchi: 1S/C10H23N3O/c1-9(2)11-6-7-13(5)10(14)8-12(3)4/h9,11H,6-8H2,1-5H3
- InChI Key: KPFZZJRHFBOBAE-UHFFFAOYSA-N
- SMILES: C(N(C)CCNC(C)C)(=O)CN(C)C
Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692260-0.05g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 0.05g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-692260-0.1g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 0.1g |
$1119.0 | 2023-03-10 | ||
| Enamine | EN300-692260-0.25g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 0.25g |
$1170.0 | 2023-03-10 | ||
| Enamine | EN300-692260-0.5g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 0.5g |
$1221.0 | 2023-03-10 | ||
| Enamine | EN300-692260-1.0g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-692260-2.5g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 2.5g |
$2492.0 | 2023-03-10 | ||
| Enamine | EN300-692260-5.0g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 5.0g |
$3687.0 | 2023-03-10 | ||
| Enamine | EN300-692260-10.0g |
2-(dimethylamino)-N-methyl-N-{2-[(propan-2-yl)amino]ethyl}acetamide |
2138277-60-6 | 10.0g |
$5467.0 | 2023-03-10 |
Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- Related Literature
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-
Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2138277-60-6)
Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2138277-60-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a complex structure that includes dimethylamino and methyl groups, as well as an ethyl chain with an (1-methylethyl)amino substituent. The unique combination of these functional groups endows the compound with a range of biological activities and potential therapeutic applications.
The chemical structure of Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- is characterized by its central acetamide core, which is flanked by the dimethylamino and methyl groups. The ethyl chain further extends the molecule, adding an additional layer of complexity and functionality. This structure is particularly interesting because it allows for the formation of hydrogen bonds and other intermolecular interactions, which can be crucial for its biological activity.
In recent years, there has been a growing interest in the use of Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- in the development of new drugs and therapeutic agents. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory conditions. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The anti-inflammatory properties of Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- have been attributed to its ability to modulate the expression of pro-inflammatory cytokines and enzymes. In vitro studies have demonstrated that this compound can inhibit the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), two key mediators of inflammation. Furthermore, it has been shown to reduce the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are major contributors to inflammation and pain.
Beyond its anti-inflammatory effects, Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- has also been investigated for its potential neuroprotective properties. Preclinical studies have suggested that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegeneration. It has been shown to enhance the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes neuronal survival and growth. This makes it a potential candidate for the development of neuroprotective drugs.
In addition to its biological activities, Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- has also been studied for its pharmacokinetic properties. Research has indicated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. Its stability under physiological conditions and low toxicity further enhance its potential as a therapeutic agent.
The synthesis of Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of acetamide with appropriate amine derivatives under carefully controlled conditions. The use of catalysts and solvents can significantly influence the efficiency and selectivity of these reactions.
In conclusion, Acetamide, 2-(dimethylamino)-N-methyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS No. 2138277-60-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new drugs targeting inflammatory conditions and neurodegenerative diseases. Ongoing research continues to explore its full potential, highlighting its significance in advancing therapeutic strategies in these areas.
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